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Compound of Interest

Compound Name: Sitravatinib Malate

Cat. No.: B3325933

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the solubility of sitravatinib
malate in dimethyl sulfoxide (DMSO). Authored for researchers and drug development
professionals, this resource offers troubleshooting advice, frequently asked questions (FAQS),
and detailed experimental protocols to ensure successful preparation and application of
sitravatinib malate solutions in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the expected solubility of sitravatinib malate in DMSO?

Al: The solubility of sitravatinib malate in DMSO can vary slightly between suppliers.
However, a commonly reported maximum concentration is around 10 mg/mL.[1] It is crucial to
consult the certificate of analysis provided by your specific supplier for the most accurate
solubility information.

Q2: My sitravatinib malate is not fully dissolving in DMSO. What could be the issue?

A2: Several factors can contribute to incomplete dissolution. One common issue is the quality
of the DMSO. DMSO is hygroscopic and can absorb moisture from the air, which can
significantly reduce the solubility of many compounds. Always use fresh, anhydrous-grade
DMSO. Other factors may include the concentration you are trying to achieve and the ambient
temperature.
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Q3: How should | prepare a stock solution of sitravatinib malate in DMSO?

A3: A standard protocol involves weighing the desired amount of sitravatinib malate and
adding the appropriate volume of fresh, anhydrous DMSO to achieve the target concentration.
It is recommended to vortex the solution thoroughly. For a detailed step-by-step guide, please
refer to the Experimental Protocols section.

Q4: What are the recommended storage conditions for sitravatinib malate powder and its
DMSO stock solution?

A4: For long-term storage, sitravatinib malate powder should be stored at -20°C. Once
dissolved in DMSO, the stock solution is best stored in aliquots in tightly sealed vials at -80°C
to maintain stability for up to one year.[1] Avoid repeated freeze-thaw cycles.

Q5: What is the mechanism of action of sitravatinib?

A5: Sitravatinib is a multi-targeted receptor tyrosine kinase (RTK) inhibitor. It exerts its effects
by blocking the signaling of several key RTKs involved in tumor growth, angiogenesis, and
immune evasion, including Axl, MER, VEGFR, KIT, and FLT3.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Precipitation upon dilution in

agueous media

The compound is less soluble

in agueous solutions.

Perform a stepwise dilution of
the DMSO stock solution into
your aqueous buffer or cell
culture medium. Ensure the
final concentration of DMSO is
low (typically <0.5% for cell-
based assays) to avoid toxicity

and precipitation.

Cloudy or hazy solution after

initial mixing

Incomplete dissolution.

Continue vortexing for an
extended period. If the solution
remains cloudy, gentle
warming or brief sonication
may be cautiously attempted.
However, the stability of
sitravatinib malate under these

conditions should be validated.

Inconsistent results between

experiments

Degradation of the compound.

Ensure proper storage of both
the powder and the DMSO
stock solution. Avoid repeated
freeze-thaw cycles by
preparing single-use aliquots.
Use fresh DMSO for each new

stock solution preparation.

Crystallization of the

compound in the DMSO stock

during storage

Supersaturated solution or

temperature fluctuations.

Try preparing a slightly lower
concentration stock solution.
Ensure the vial is sealed tightly
to prevent moisture absorption

and store at a stable -80°C.

Quantitative Solubility Data

The following table summarizes the reported solubility of sitravatinib malate in various

solvents.
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Maximum Concentration Maximum Concentration
Solvent
(mg/mL) (mM)
DMSO 10 15.88
DMF 5 7.94
Ethanol 5 7.94

Data sourced from MedKoo Biosciences product datasheet.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Sitravatinib Malate Stock Solution in DMSO

Materials:

Sitravatinib malate powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

o Calculate the required mass: The molecular weight of sitravatinib malate is 763.76 g/mol .
To prepare a 10 mM stock solution, you will need 7.6376 mg of sitravatinib malate per 1 mL
of DMSO.

o Weigh the compound: Carefully weigh the calculated amount of sitravatinib malate powder
in a sterile microcentrifuge tube.

o Add DMSO: Add the corresponding volume of anhydrous, sterile DMSO to the tube.
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e Dissolve the compound: Tightly cap the tube and vortex thoroughly until the powder is
completely dissolved. The solution should be clear.

 Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile vials.

Store the aliquots at -80°C.
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Caption: Inhibition of multiple RTKs by sitravatinib.
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Workflow for Preparing Sitravatinib Malate DMSO Stock
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Caption: General workflow for preparing a DMSO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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